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DBCO-S-S-PEG3-Biotin DBCO-S-S-PEG3-Biotin DBCO-S-S-PEG3-biotin is a cleavable reagent for introduction of a biotin moiety to azide-containing biomolecules using copper-free Click Chemistry. The disulfide bond in this linker can be cleaved using reducing agents such as DTT, BME and TCEP to remove the biotin label. PEG Linkers may be useful in the development of antibody drug conjugates (ADCs).
Brand Name: Vulcanchem
CAS No.: 1430408-09-5
VCID: VC0525117
InChI: InChI=1S/C42H56N6O8S3/c49-37(12-6-5-11-36-41-34(30-57-36)46-42(53)47-41)43-18-21-54-23-25-56-26-24-55-22-19-44-39(51)17-27-58-59-28-20-45-38(50)15-16-40(52)48-29-33-9-2-1-7-31(33)13-14-32-8-3-4-10-35(32)48/h1-4,7-10,34,36,41H,5-6,11-12,15-30H2,(H,43,49)(H,44,51)(H,45,50)(H2,46,47,53)/t34-,36-,41-/m0/s1
SMILES: C1C2C(C(S1)CCCCC(=O)NCCOCCOCCOCCNC(=O)CCSSCCNC(=O)CCC(=O)N3CC4=CC=CC=C4C#CC5=CC=CC=C53)NC(=O)N2
Molecular Formula: C42H56N6O8S3
Molecular Weight: 869.12

DBCO-S-S-PEG3-Biotin

CAS No.: 1430408-09-5

Cat. No.: VC0525117

Molecular Formula: C42H56N6O8S3

Molecular Weight: 869.12

Purity: >95% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

DBCO-S-S-PEG3-Biotin - 1430408-09-5

Specification

Description DBCO-S-S-PEG3-biotin is a cleavable reagent for introduction of a biotin moiety to azide-containing biomolecules using copper-free Click Chemistry. The disulfide bond in this linker can be cleaved using reducing agents such as DTT, BME and TCEP to remove the biotin label. PEG Linkers may be useful in the development of antibody drug conjugates (ADCs).
CAS No. 1430408-09-5
Molecular Formula C42H56N6O8S3
Molecular Weight 869.12
IUPAC Name 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[2-[2-[2-[3-[2-[[4-(2-azatricyclo[10.4.0.04,9]hexadeca-1(16),4,6,8,12,14-hexaen-10-yn-2-yl)-4-oxobutanoyl]amino]ethyldisulfanyl]propanoylamino]ethoxy]ethoxy]ethoxy]ethyl]pentanamide
Standard InChI InChI=1S/C42H56N6O8S3/c49-37(12-6-5-11-36-41-34(30-57-36)46-42(53)47-41)43-18-21-54-23-25-56-26-24-55-22-19-44-39(51)17-27-58-59-28-20-45-38(50)15-16-40(52)48-29-33-9-2-1-7-31(33)13-14-32-8-3-4-10-35(32)48/h1-4,7-10,34,36,41H,5-6,11-12,15-30H2,(H,43,49)(H,44,51)(H,45,50)(H2,46,47,53)/t34-,36-,41-/m0/s1
Standard InChI Key ZJVGOGQIAYMKAS-MZOCQUDTSA-N
SMILES C1C2C(C(S1)CCCCC(=O)NCCOCCOCCOCCNC(=O)CCSSCCNC(=O)CCC(=O)N3CC4=CC=CC=C4C#CC5=CC=CC=C53)NC(=O)N2
Appearance Solid powder

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